4-isopropyl-N-(4-phenylbutyl)benzamide

• Molecular Formula: C20H25NO
• Molecular Weight: 295.4g/mol
• IUPAC Name: N-(4-phenylbutyl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C20H25NO/c1-16(2)18-11-13-19(14-12-18)20(22)21-15-7-6-10-17-8-4-3-5-9-17/h3-5,8-9,11-14,16H,6-7,10,15H2,1-2H3,(H,21,22)
• InChI Key: UKBMQPUKYXVKNC-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)C(=O)NCCCCC2=CC=CC=C2

Description

4-Isopropyl-N-(4-phenylbutyl)benzamide is a benzamide derivative characterized by a 4-isopropyl-substituted benzoyl group linked to a 4-phenylbutylamine side chain. Benzamides with arylalkyl side chains and aromatic ring substituents are frequently studied for their physicochemical characteristics and pharmacological relevance, such as NMDA receptor antagonism or anti-ischemic effects, as seen in related compounds .

Comparison with Similar Compounds

Key Observations :

• Substituent Effects :
  • Electron-Withdrawing Groups : Chloro (e.g., 2,4-dichloro in ) and bromo (3-bromo in ) substituents increase molecular weight and may enhance polarity compared to the target compound’s 4-isopropyl group (electron-donating).
  • Hydroxy/Methoxy Groups : Rip-D’s 2-hydroxy and 3,4-dimethoxy groups () introduce hydrogen-bonding capacity, affecting solubility and melting points (96°C vs. Rip-B’s 90°C).
• Side Chain Variations :
  • 4-Phenylbutyl vs. Phenethyl : The 4-phenylbutyl chain in the target compound and analogs provides greater hydrophobicity compared to shorter chains (e.g., phenethyl in Rip-B/D ).
  • Complex Side Chains : The compound in features a branched structure with chlorobenzyl and methoxyphenyl groups, contributing to its higher molecular weight (464.98) and elevated melting point (143°C).

Physicochemical and Spectroscopic Comparisons

• Melting Points :
  • Simpler benzamides like Rip-B (90°C) and Rip-D (96°C) have lower melting points than the highly substituted compound in (143°C), suggesting that bulkier substituents enhance crystallinity.
• NMR Data :
  • Rip-B and Rip-D show distinct 1H-NMR signals for methoxy (δ ~3.8 ppm) and hydroxy (δ ~10 ppm) groups , whereas chloro/bromo analogs (e.g., ) would exhibit characteristic aromatic proton splitting patterns.
  • The compound in displays multiple signals for methyl (δ ~1.0–1.5 ppm), methoxy (δ ~3.7 ppm), and amide NH (δ ~8.0 ppm), reflecting its complex structure.